3-Methylidene-N-(2-methylphenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide

• IUPAC Name: 3-methylidene-N-(2-methylphenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide
• InChI: InChI=1S/C16H20N2O/c1-11-9-13-7-8-14(10-11)18(13)16(19)17-15-6-4-3-5-12(15)2/h3-6,13-14H,1,7-10H2,2H3,(H,17,19)
• InChI Key: RFJUOBBOCUKMIZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1NC(=O)N2C3CCC2CC(=C)C3
• Molecular Formula: C16H20N2O
• Molecular Weight: 256.34 g/mol

Description

3-Methylidene-N-(2-methylphenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide is a complex organic compound with a unique bicyclic structure. It belongs to the bicyclo[3.2.1]octane family, which serves as the fundamental framework for various biologically active natural compounds. This compound exhibits intriguing properties due to its intricate arrangement of atoms and functional groups .

Synthesis Analysis

The synthesis of this compound involves several steps. One notable approach is based on the transformation of the commercially available monoterpene carvone . Key features of this transformation include an intramolecular Diels-Alder reaction of a 5-vinyl-1,3-cyclohexadiene and a cyclopropane ring opening . These reactions lead to the formation of the characteristic bicyclo[3.2.1]octane and tricyclo[3.2.1.0 2.7]octane systems found in biologically active compounds .

Molecular Structure Analysis

The molecular formula of 3-Methylidene-N-(2-methylphenyl)-8-azabicyclo[3.2.1]octane-8-carboxamide is C~8~H~14~N~2~O . Its IUPAC Standard InChI representation is: InChI=1S/C8H14/c1-2-7-4-5-8(3-1)6-7/h7-8H,1-6H2 . The compound’s structure consists of a bicyclic system embedded with a carboxamide group.